Cas no 94781-75-6 (Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-)

Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)- structure
94781-75-6 structure
Product Name:Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-
CAS No:94781-75-6
MF:C17H22N4O3
MW:330.381583690643
CID:798782
PubChem ID:45118975
Update Time:2025-04-19

Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-
    • N-(4-amino-2,6-dioxo-1,3-dipropylpyrimidin-5-yl)benzamide
    • N-(6-Amino-2,4-dioxo-1,3-dipropyl-1,2,3,4-tetrahydropyrimidin-5-yl)benzamide
    • 94781-75-6
    • DTXSID30668879
    • Inchi: 1S/C17H22N4O3/c1-3-10-20-14(18)13(16(23)21(11-4-2)17(20)24)19-15(22)12-8-6-5-7-9-12/h5-9H,3-4,10-11,18H2,1-2H3,(H,19,22)
    • InChI Key: BLCFOAPACPQDPC-UHFFFAOYSA-N
    • SMILES: O=C1N(C(C(=C(N)N1CCC)NC(C1C=CC=CC=1)=O)=O)CCC

Computed Properties

  • Exact Mass: 330.169
  • Monoisotopic Mass: 330.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.7A^2
  • XLogP3: 1.8

Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)- Related Literature

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